Cas no 440323-64-8 (3-Amino-2-thioxo-2,3-dihydrothieno3,2-dpyrimidin-4(1H)-one)

• Product Name: 3-Amino-2-thioxo-2,3-dihydrothieno3,2-dpyrimidin-4(1H)-one
• CAS No: 440323-64-8
• MF: C₆H₅N₃OS₂
• MW: 199.253397703171
• MDL: MFCD01567603
• CID: 2857414
• PubChem ID: 849711
• Update Time: 2025-07-25

3-Amino-2-thioxo-2,3-dihydrothieno3,2-dpyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one
• 3-amino-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-4-one
• 3-amino-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one
• Oprea1_827779
• 6-AMINO-5-THIOXO-4,6-DIHYDRO-4,6-DIAZABENZO[B]THIOPHEN-7-ONE
• BBL007326
• HTS015029
• STL144635
• 3-Amino-2-thioxo-2,3-dihydrothieno3,2-dpyrimidin-4(1H)-one

• MDL： MFCD01567603
• Inchi： 1S/C6H5N3OS2/c7-9-5(10)4-3(1-2-12-4)8-6(9)11/h1-2H,7H2,(H,8,11)
• InChI Key： HLOBUTVTVXKFNC-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(N2)=S)N)=O

Computed Properties

• Exact Mass: 198.98740414g/mol
• Monoisotopic Mass: 198.98740414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 119

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-Amino-2-thioxo-2,3-dihydrothieno3,2-dpyrimidin-4(1H)-one

Introduction to 3-Amino-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one (CAS No. 440323-64-8) and Its Emerging Applications in Chemical Biology

The compound 3-Amino-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one (CAS No. 440323-64-8) represents a structurally intriguing heterocyclic scaffold that has garnered significant attention in the field of chemical biology and pharmaceutical research. This thienopyrimidinone derivative exhibits a unique combination of nitrogen and sulfur atoms within its core structure, which is pivotal for its biological activity and potential therapeutic applications. The presence of both amino and thioxo functional groups enhances its versatility, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

Recent advancements in medicinal chemistry have highlighted the importance of thienopyrimidine derivatives in the development of novel therapeutic agents. These compounds have demonstrated efficacy in various biological pathways, including enzyme inhibition, DNA intercalation, and modulation of signal transduction cascades. The specific arrangement of atoms in 3-Amino-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one contributes to its ability to interact with biological targets in a highly selective manner. This selectivity is crucial for minimizing side effects and improving the overall pharmacological profile of potential drug candidates.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that thienopyrimidinones are effective against a range of diseases, including cancer, infectious diseases, and inflammatory disorders. The amino group in the molecule allows for facile derivatization, enabling chemists to modify its properties to enhance bioavailability, solubility, and target specificity. This adaptability has made 3-Amino-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one a focal point for synthetic chemists seeking to develop next-generation therapeutics.

The synthesis of 3-Amino-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include cyclization reactions that form the thienopyrimidinone core, followed by functional group manipulations to introduce the amino and thioxo groups. Advances in catalytic methods have enabled more efficient synthetic routes, reducing the environmental impact while maintaining high chemical yields.

In terms of biological activity, preliminary studies have revealed that 3-Amino-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one exhibits inhibitory effects on certain enzymes implicated in cancer progression. Specifically, it has shown promise in disrupting tyrosine kinase activity, which is a common target in oncology research. Additionally, its interaction with DNA-binding proteins suggests potential applications in chemotherapy regimens aimed at inducing apoptosis or inhibiting cell proliferation. These findings underscore the compound's significance as a lead molecule for further pharmacological investigation.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 3-Amino-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting expensive wet-lab experiments. This synergy between computational methods and experimental validation has significantly shortened the drug development timeline while improving success rates.

Future directions for research on this compound include exploring its mechanism of action at a molecular level. Understanding how it interacts with biological targets will provide critical insights into its therapeutic potential and help guide the design of more effective derivatives. Furthermore, investigations into its pharmacokinetic properties are essential for assessing its suitability for clinical translation. These studies will focus on absorption, distribution, metabolism, excretion (ADME), and toxicity profiles to ensure that 3-Amino-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one meets stringent safety standards required for human use.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds used in drug discovery. Thienopyrimidine derivatives continue to be among the most studied classes of molecules due to their diverse biological activities and synthetic accessibility. As research progresses，the applications of such compounds are expected to expand into new therapeutic areas，addressing complex diseases with innovative solutions.

In conclusion，3-Amino-2-thioxo-2，3-dihydrothieno[3，2-d]pyrimidin -4(1H)-one (CAS No．440 23648) represents a structurally unique and biologically active compound with significant potential in pharmaceutical research。 Its versatility，combined with recent advancements in synthetic chemistry and computational biology，positions it as a valuable asset for developing novel therapeutics。 Continued exploration into its mechanisms，derivatives，and clinical applications will further solidify its role as an important contributor to modern drug discovery efforts。